3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol

• Molecular Formula: C19H21ClN2OS
• Molecular Weight: 360.9 g/mol
• IUPAC Name: 3-chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol
• InChI: InChI=1S/C19H21ClN2OS/c1-21-6-8-22(9-7-21)17-10-13-2-4-15(23)12-19(13)24-18-5-3-14(20)11-16(17)18/h2-5,11-12,17,23H,6-10H2,1H3
• InChI Key: HDUCYHDSWYYLFG-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2CC3=C(C=C(C=C3)O)SC4=C2C=C(C=C4)Cl

Description

3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications.

Mechanism Of Action

The exact mechanism of action of 3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. By doing so, it may help to regulate mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that 3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol can have a range of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, such as serotonin and norepinephrine. It may also have an effect on the levels of certain hormones, such as cortisol.

Advantages And Limitations For Lab Experiments

One advantage of using 3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it may not be suitable for all types of experiments, as its effects may be specific to certain conditions and may not be generalizable to other contexts.

Future Directions

There are several potential future directions for research on 3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol. One area of interest is in exploring its potential use in the treatment of other psychiatric disorders, such as post-traumatic stress disorder and obsessive-compulsive disorder. Another area of interest is in understanding its mechanism of action more fully, which may lead to the development of more effective treatments for a range of psychiatric disorders. Finally, there is also potential for research on the synthesis of related compounds, which may have similar or different properties and applications.

Synthesis Methods

The synthesis of 3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol involves several steps. The first step is the synthesis of 5,6-dihydrobenzo[b][1]benzothiepin-9-ol, which is then chlorinated to obtain 3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-9-ol. This compound is then reacted with 4-methylpiperazine to obtain the final product, 3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol.

Scientific Research Applications

3-Chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-9-ol has been studied for its potential therapeutic applications. It has been found to have antidepressant, anxiolytic, and antipsychotic properties. Studies have also shown that it may be useful in the treatment of other psychiatric disorders such as bipolar disorder and schizophrenia.